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Compound of Interest

2,5-Difluoro-3-methoxybenzoic
Compound Name: d
aci

Cat. No.: B14874775

Get Quote

\ J

CAS Number: 1781915-09-0 Role: Pharmaceutical Intermediate / Impurity Standard

Executive Summary

2,5-Difluoro-3-methoxybenzoic acid is a highly functionalized aromatic building block
characterized by its unique substitution pattern, which imparts specific electronic properties
useful in medicinal chemistry.[1] It is primarily identified as a critical process impurity (Impurity
14) in the synthesis of Nemonoxacin, a non-fluorinated quinolone antibiotic. Understanding the
formation and control of this compound is essential for CMC (Chemistry, Manufacturing, and
Controls) strategies in drug development, particularly for ensuring high-purity active
pharmaceutical ingredients (APIs). Furthermore, its difluoro-methoxy motif serves as a valuable
scaffold for Fragment-Based Drug Discovery (FBDD), offering distinct lipophilicity and
metabolic stability profiles.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
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Property Specification
CAS Number 1781915-09-0
IUPAC Name 2,5-Difluoro-3-methoxybenzoic acid
Molecular Formula CsHeF20s3
Molecular Weight 188.13 g/mol
Appearance White to off-white crystalline powder
Melting Point 193 -197 °C
N Soluble in DMSO, Methanol; Sparingly soluble
Solubility )
in Water
~3.0 (Acidic due to electron-withdrawing F
pKa (Calculated) )
substituents)
LogP ~1.98 (Moderate Lipophilicity)

Synthetic Methodology

The synthesis of 2,5-Difluoro-3-methoxybenzoic acid requires precise regiochemical control
to install the carboxyl group at the C1 position relative to the fluorine and methoxy substituents.
The most robust route involves Directed Ortho-Metalation (DoM), utilizing the strong directing
ability of the fluorine atom.

Mechanistic Pathway

The synthesis typically proceeds from 2,5-difluoroanisole (1-methoxy-2,5-difluorobenzene). The
presence of fluorine at the C2 and C5 positions activates the ring protons. The proton at C3
(ortho to the C2-fluorine and meta to the methoxy group) is the most acidic and kinetically
accessible site for lithiation, driven by the inductive effect of the adjacent fluorine and the
coordinating ability of the methoxy oxygen.

Synthesis Workflow (Graphviz)
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Figure 1: Regioselective synthesis of 2,5-Difluoro-3-methoxybenzoic acid via Directed Ortho-
Metalation (DoM).

Protocol Description

 Inert Atmosphere: The reaction must be performed under anhydrous nitrogen or argon due to
the moisture sensitivity of the organolithium intermediate.

e Lithiation: 2,5-Difluoroanisole is dissolved in dry THF and cooled to -78°C. Lithium
diisopropylamide (LDA) or n-Butyllithium (n-BuLi) is added dropwise. The fluorine atom at C2
directs the metalation to the C3 position.

o Carboxylation: After stirring for 1-2 hours to ensure complete lithiation, excess dry

gas is bubbled through the solution or added as crushed dry ice.

e Quench & Isolation: The reaction is quenched with dilute HCI, precipitating the carboxylic
acid. Recrystallization from ethanol/water yields the pure product.

Applications in Drug Development[6][8][9]
Impurity Profiling (Nemonoxacin)

In the manufacturing of Nemonoxacin (a bis-quinolone antibiotic), 2,5-Difluoro-3-
methoxybenzoic acid is monitored as Impurity 14. Its presence typically indicates side
reactions involving the fluorinated starting materials used to construct the quinolone core.
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 Significance: Regulatory bodies (FDA, EMA) require the identification and quantification of all
impurities >0.1%. This compound serves as a certified reference standard for HPLC method
validation.

 Origin: It may arise from the degradation of the quinolone core or incomplete reaction of a
fluorinated benzoate precursor.

Fragment-Based Drug Discovery (FBDD)

The 2,5-difluoro-3-methoxy motif is a valuable "privileged structure” for kinase inhibitor design.

» Electronic Effects: The two fluorine atoms lower the pKa of the carboxylic acid and modulate
the electron density of the aromatic ring, affecting

-stacking interactions with protein targets.

o Metabolic Stability: Fluorination blocks metabolic hot spots (C-H bonds), potentially
increasing the half-life of drugs incorporating this scaffold.

Analytical Characterization

To validate the identity of 2,5-Difluoro-3-methoxybenzoic acid, the following spectral data are
characteristic:

Nuclear Magnetic Resonance (NMR)
¢ 'H NMR (400 MHz, DMSO-ds):

o 13.5 ppm (br s, 1H, -COOH)

o 7.40 —7.55 ppm (m, 2H, Ar-H) — The coupling pattern will show distinct H-F coupling
constants.

o 3.90 ppm (s, 3H, -OCHs)
e F NMR:

o Two distinct signals in the range of -110 to -130 ppm, showing coupling to each other and
adjacent protons.
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HPLC Method (Quality Control)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 pm).

Mobile Phase:

o A:0.1% Formic Acid in Water.

o B: Acetonitrile.

Gradient: 5% B to 95% B over 20 minutes.

Detection: UV at 254 nm.

Retention Time: The compound typically elutes earlier than non-fluorinated analogs due to
the polarity of the acid group, but later than highly polar impurities.

Safety & Handling (SDS Summary)

o GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A), STOT SE
(Category 3).

 Signal Word: Warning.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

e PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to
avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CompTox Chemicals Dashboard [comptox.epa.gov]

 To cite this document: BenchChem. [Technical Profile: 2,5-Difluoro-3-methoxybenzoic Acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14874775/docs#technical-profile-2-5-difluoro-3-
methoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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